Cas no 145680-48-4 (muco-Inositol,1,2-di-O-methyl- (9CI))

• Product Name: muco-Inositol,1,2-di-O-methyl- (9CI)
• CAS No: 145680-48-4
• MF: C₈H₁₆O₆
• MW: 208.209043502808
• CID: 153067
• PubChem ID: 57459394
• Update Time: 2025-04-19

muco-Inositol,1,2-di-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• muco-Inositol,1,2-di-O-methyl- (9CI)
• Viscumitol
• (1R,2S,3R,4S,5R,6S)-5,6-dimethoxycyclohexane-1,2,3,4-tetrol
• DTXSID70726664
• Q7935898
• 145680-48-4

• Inchi： 1S/C8H16O6/c1-13-7-5(11)3(9)4(10)6(12)8(7)14-2/h3-12H,1-2H3/t3-,4+,5+,6-,7-,8+
• InChI Key： HREVPIABJKTEDU-CNVXYERZSA-N
• SMILES： O(C)[C@H]1[C@@H]([C@H]([C@H]([C@@H]([C@H]1OC)O)O)O)O

Computed Properties

• Exact Mass: 208.09468823g/mol
• Monoisotopic Mass: 208.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols